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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B10860778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective handling, storage,

and use of GBR 12783 solutions in a laboratory setting. Below you will find frequently asked

questions (FAQs) and troubleshooting guides designed to address common challenges

encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: How should solid GBR 12783 dihydrochloride be stored?

A: Solid GBR 12783 dihydrochloride should be stored desiccated at -20°C. Under these

conditions, the compound is expected to be stable for an extended period.

Q2: What is the recommended solvent for preparing GBR 12783 stock solutions?

A: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock

solutions of GBR 12783 dihydrochloride.[1] It is soluble in DMSO at a concentration of up to 50

mM (24.27 mg/mL). For optimal solubility, techniques such as ultrasonic treatment, warming,

and heating to 60°C may be employed. It is crucial to use freshly opened, anhydrous DMSO as

the compound's solubility can be significantly impacted by hygroscopic (water-absorbing)

DMSO.[1]
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Q3: What are the recommended storage conditions and stability for GBR 12783 stock solutions

in DMSO?

A: Prepared stock solutions of GBR 12783 in DMSO should be aliquoted to avoid repeated

freeze-thaw cycles and stored under sealed conditions, away from moisture.[1] The stability of

the stock solution depends on the storage temperature:

-80°C: Stable for up to 6 months.[1]

-20°C: Stable for up to 1 month.[1]

Q4: Is GBR 12783 stable in aqueous buffers like PBS or Tris?

A: There is limited specific data available on the long-term stability of GBR 12783 in aqueous

buffers. As a general precaution, it is recommended to prepare fresh dilutions in aqueous

buffers from a DMSO stock solution on the day of the experiment. The stability of compounds

in buffers can be influenced by pH and the presence of other components. For instance, the pH

of Tris buffer can be temperature-dependent, which may affect the stability of dissolved

compounds.[2] It is advisable to minimize the time that GBR 12783 is in an aqueous solution

before use.
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Problem Possible Cause Recommended Solution

Precipitation observed in

DMSO stock solution upon

storage.

The storage temperature was

not low enough, leading to

decreased solubility or

degradation. The solution was

subjected to multiple freeze-

thaw cycles.

Ensure storage at -80°C for

long-term stability. Aliquot the

stock solution into single-use

volumes to avoid repeated

freezing and thawing.[1] If

precipitation occurs, gentle

warming and sonication may

help to redissolve the

compound.

Difficulty dissolving GBR

12783 dihydrochloride in

DMSO.

The DMSO may have

absorbed moisture, reducing

its solvating power. Insufficient

energy was applied to facilitate

dissolution.

Use a fresh, unopened vial of

anhydrous DMSO.[1] Employ

sonication and gentle warming

(up to 60°C) to aid dissolution.

[1]

Inconsistent results in

dopamine uptake assays.

Degradation of GBR 12783 in

the aqueous assay buffer.

Non-specific binding of the

compound to plasticware.

Oxidation of dopamine in the

assay buffer.

Prepare fresh dilutions of GBR

12783 in the assay buffer

immediately before each

experiment. Consider including

a low concentration of a carrier

protein like Bovine Serum

Albumin (BSA) in the buffer to

reduce non-specific binding.[3]

Add an antioxidant, such as

ascorbic acid, to the assay

buffer to prevent the

degradation of dopamine.[3]

Variability in potency (IC50)

values between experiments.

Instability of the compound in

the assay medium. Pre-

incubation time with the

dopamine transporter was not

optimized.

Minimize the pre-incubation

time of GBR 12783 in aqueous

solutions. Studies have shown

that the inhibitory effect of

GBR 12783 on the dopamine

transporter increases with pre-

incubation time, suggesting a

time-dependent binding
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mechanism.[4] Standardize the

pre-incubation time across all

experiments to ensure

consistency.

Quantitative Data Summary
Table 1: Solubility and Storage of GBR 12783 Dihydrochloride

Parameter Value Reference

Recommended Solid Storage Desiccate at -20°C

Solubility in DMSO up to 50 mM (24.27 mg/mL)

Stock Solution Storage (in

DMSO)

-80°C for up to 6 months -20°C

for up to 1 month
[1]

Experimental Protocols
Protocol for Preparing GBR 12783 Stock Solution

Weighing: Accurately weigh the desired amount of GBR 12783 dihydrochloride powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

desired concentration (e.g., 10 mM).

Dissolution: Vortex the solution thoroughly. If necessary, use a sonicator bath and/or warm

the solution to 60°C to ensure complete dissolution.[1]

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]
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General Protocol for a Dopamine Uptake Inhibition
Assay
This protocol provides a general workflow for assessing the inhibitory effect of GBR 12783 on

dopamine uptake in a cell-based assay.

Cell Preparation: Plate cells expressing the dopamine transporter (DAT) in a suitable multi-

well plate and allow them to adhere overnight.

Compound Preparation: On the day of the experiment, thaw an aliquot of the GBR 12783
DMSO stock solution. Prepare serial dilutions of GBR 12783 in the assay buffer.

Pre-incubation: Remove the culture medium from the cells and wash them with the assay

buffer. Add the GBR 12783 dilutions to the respective wells and pre-incubate for a defined

period (e.g., 10-20 minutes) at 37°C.[3]

Initiation of Uptake: Add a solution containing a fixed concentration of radiolabeled dopamine

(e.g., [3H]-dopamine) to each well to initiate the uptake reaction.[3]

Incubation: Incubate the plate for a short, defined period (e.g., 5-10 minutes) at 37°C,

ensuring this time is within the linear range of dopamine uptake.[3]

Termination of Uptake: Rapidly terminate the uptake by aspirating the solution and washing

the cells multiple times with ice-cold assay buffer.[3]

Cell Lysis and Measurement: Lyse the cells and measure the amount of radioactivity in each

well using a scintillation counter.

Data Analysis: Determine the specific dopamine uptake by subtracting the non-specific

uptake (measured in the presence of a saturating concentration of a known DAT inhibitor)

from the total uptake. Plot the percentage of inhibition of specific uptake against the

concentration of GBR 12783 to determine the IC50 value.[3]
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Caption: Workflow for the preparation and storage of GBR 12783 stock solutions.

Plate DAT-expressing cells

Prepare GBR 12783 dilutions
in assay buffer

Pre-incubate cells with
GBR 12783

Add [3H]-dopamine to
initiate uptake

Incubate at 37°C

Terminate uptake with
ice-cold buffer

Lyse cells and measure
radioactivity

Analyze data and
determine IC50

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10860778?utm_src=pdf-body-img
https://www.benchchem.com/product/b10860778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General experimental workflow for a dopamine uptake inhibition assay using GBR
12783.
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Caption: GBR 12783 inhibits the reuptake of dopamine by the dopamine transporter (DAT).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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